![molecular formula C22H40N4 B3854332 1,4-bis(2,2,6,6-tetramethyl-1,2,3,6-tetrahydro-4-pyridinyl)piperazine](/img/structure/B3854332.png)
1,4-bis(2,2,6,6-tetramethyl-1,2,3,6-tetrahydro-4-pyridinyl)piperazine
Overview
Description
1,4-bis(2,2,6,6-tetramethyl-1,2,3,6-tetrahydro-4-pyridinyl)piperazine (BTTTPP) is a chemical compound that has been extensively studied for its potential use in various scientific research applications. BTTTPP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Mechanism of Action
1,4-bis(2,2,6,6-tetramethyl-1,2,3,6-tetrahydro-4-pyridinyl)piperazine is believed to exert its neuroprotective effects by inhibiting the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting AChE, this compound can increase the levels of acetylcholine in the brain, which may help to improve cognitive function and prevent the loss of neurons that is associated with neurodegenerative diseases.
Biochemical and Physiological Effects:
In addition to its neuroprotective effects, this compound has been shown to have a variety of other biochemical and physiological effects. For example, this compound has been shown to have antioxidant properties, which may help to protect cells from damage caused by oxidative stress. This compound has also been shown to have anti-inflammatory effects, which may help to reduce inflammation in the brain and other tissues.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1,4-bis(2,2,6,6-tetramethyl-1,2,3,6-tetrahydro-4-pyridinyl)piperazine in laboratory experiments is its well-documented neuroprotective effects. This compound has been extensively studied in animal models of neurodegenerative diseases, and its potential therapeutic benefits have been well-established. However, there are also some limitations to using this compound in laboratory experiments. For example, this compound is a relatively complex molecule, which can make it difficult to synthesize and purify. Additionally, the effects of this compound may vary depending on the specific experimental conditions and the type of cells or tissues being studied.
Future Directions
There are several potential future directions for research on 1,4-bis(2,2,6,6-tetramethyl-1,2,3,6-tetrahydro-4-pyridinyl)piperazine. One area of interest is the development of new synthetic methods for producing this compound that are more efficient and cost-effective than current methods. Another area of interest is the further study of this compound's neuroprotective effects in different animal models and in human clinical trials. Additionally, researchers may be interested in exploring the potential use of this compound in other areas of medicine, such as the treatment of cancer or infectious diseases.
Scientific Research Applications
1,4-bis(2,2,6,6-tetramethyl-1,2,3,6-tetrahydro-4-pyridinyl)piperazine has been studied for its potential use in a variety of scientific research applications, including as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to have neuroprotective effects and may be able to prevent or slow the progression of these diseases.
properties
IUPAC Name |
1,4-bis(2,2,6,6-tetramethyl-1,3-dihydropyridin-4-yl)piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H40N4/c1-19(2)13-17(14-20(3,4)23-19)25-9-11-26(12-10-25)18-15-21(5,6)24-22(7,8)16-18/h13,15,23-24H,9-12,14,16H2,1-8H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZPLTVYMCOCISZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=CC(N1)(C)C)N2CCN(CC2)C3=CC(NC(C3)(C)C)(C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H40N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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